Cas no 1219979-33-5 (1-(3-aminopropyl)azetidin-3-ol)

• Product Name: 1-(3-aminopropyl)azetidin-3-ol
• CAS No: 1219979-33-5
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 1011159
• PubChem ID: 53402692
• Update Time: 2025-06-10

1-(3-aminopropyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropyl)azetidin-3-ol
• 1-(3-Aminopropyl)-3-azetidinol
• AKOS005264582
• DA-31257
• 3-Azetidinol, 1-(3-aminopropyl)-
• SB51127
• 1219979-33-5
• SCHEMBL12365875
• CS-0357721

• MDL： MFCD09745963
• Inchi： 1S/C6H14N2O/c7-2-1-3-8-4-6(9)5-8/h6,9H,1-5,7H2
• InChI Key： MUDISGIJYNRYEJ-UHFFFAOYSA-N
• SMILES： OC1CN(CCCN)C1

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1-(3-aminopropyl)azetidin-3-ol

Introduction to 1-(3-aminopropyl)azetidin-3-ol (CAS No. 1219979-33-5)

1-(3-aminopropyl)azetidin-3-ol, with the CAS number 1219979-33-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring and an aminopropyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(3-aminopropyl)azetidin-3-ol consists of a four-membered azetidine ring, which is a cyclic amine with a high degree of conformational rigidity. The presence of the aminopropyl group attached to the azetidine ring imparts additional flexibility and functional diversity to the molecule. This combination of rigidity and flexibility is crucial for the compound's ability to interact with biological targets, such as receptors and enzymes.

Recent studies have explored the pharmacological properties of 1-(3-aminopropyl)azetidin-3-ol. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of 1-(3-aminopropyl)azetidin-3-ol to interact with GPCRs makes it a promising lead compound for drug discovery.

In addition to its potential as a GPCR modulator, 1-(3-aminopropyl)azetidin-3-ol has been investigated for its anti-inflammatory properties. Inflammatory responses are involved in numerous pathological conditions, and effective anti-inflammatory agents are essential for treating these conditions. Preclinical studies have shown that 1-(3-aminopropyl)azetidin-3-ol can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation.

The synthetic route for preparing 1-(3-aminopropyl)azetidin-3-ol has been well-documented in the literature. One common method involves the reaction of azetidinone with an appropriate amine followed by reduction to form the desired product. This synthetic strategy allows for the preparation of the compound in high yields and purity, making it suitable for further biological evaluation.

The safety profile of 1-(3-aminopropyl)azetidin-3-ol is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile in humans. These studies will help determine the appropriate dosing regimens and identify any potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(3-aminopropyl)azetidin-3-ol in treating various conditions. Early-phase clinical trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and tolerability in human subjects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-(3-aminopropyl)azetidin-3-ol (CAS No. 1219979-33-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential, paving the way for new treatments in various medical fields.